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Compound of Interest

Compound Name: Linoleic Acid-d4

Cat. No.: B163651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Linoleic Acid-d4, a

deuterated stable isotope of linoleic acid. It is intended to be a vital resource for laboratory

personnel, ensuring the safe and effective use of this compound in research and development.

Linoleic Acid-d4 is frequently utilized as an internal standard for the quantification of its non-

deuterated counterpart in various biological samples through mass spectrometry.

Hazard Identification and Classification
Linoleic Acid-d4 is often supplied as a neat oil or in a solvent solution, most commonly methyl

acetate. The primary hazards are associated with the solvent.

GHS Classification:

When supplied in methyl acetate, the solution is classified as:

Flammable Liquids (Category 2)[1]

Serious Eye Damage/Eye Irritation (Category 2A)[1]

Specific Target Organ Toxicity (Single Exposure) (Category 3), which may cause drowsiness

or dizziness[1].

The neat oil is classified as:
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Skin Irritation (Category 2)[2][3]

Eye Irritation (Category 2A)

Specific Target Organ Toxicity (Single Exposure) (Category 3), which may cause respiratory

irritation.

Hazard Statements:

H225: Highly flammable liquid and vapor (for solutions in flammable solvents).

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H336: May cause drowsiness or dizziness (for solutions in methyl acetate).

Quantitative Safety and Physical Data
The following tables summarize key quantitative data for Linoleic Acid-d4 and its common

solvent, methyl acetate. Data for the deuterated form is often limited; therefore, data for the

non-deuterated form is provided as a close proxy where necessary.

Table 1: Toxicological Data

Substance Parameter Value Species Reference

Linoleic Acid LD50 (Oral) >50,000 mg/kg Mouse

Linoleic Acid
LD50

(Intraperitoneal)
280 mg/kg Mouse

Methyl Acetate LD50 (Oral) 3,705 mg/kg Rabbit

Table 2: Occupational Exposure Limits for Methyl Acetate
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Organization TWA (8-hour) STEL (15-minute) Reference

OSHA (PEL) 200 ppm (610 mg/m³) 250 ppm (760 mg/m³)

NIOSH (REL) 200 ppm (610 mg/m³) 250 ppm (760 mg/m³)

ACGIH (TLV) 200 ppm (606 mg/m³) 250 ppm (757 mg/m³)

Table 3: Physical and Chemical Properties

Property
Value (Linoleic
Acid/Linoleic Acid-d4)

Reference

Molecular Formula C₁₈H₂₈D₄O₂

Molecular Weight 284.5 g/mol

Physical State Liquid/Neat Oil

Melting Point -5 °C (23 °F)

Boiling Point
229-230 °C (444-446 °F) @ 16

mmHg

Density 0.902 g/cm³ at 20 °C (68 °F)

Flash Point >110 °C (>230 °F)

Solubility

Insoluble in water. Soluble in

ethanol, ether, chloroform,

DMF, and DMSO.

Storage Temperature -20°C

Stability ≥ 2 years at -20°C

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is critical to minimize exposure and ensure a safe

laboratory environment.
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

solutions in volatile solvents.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat. Change

gloves immediately if they become contaminated.

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, use

a NIOSH-approved respirator with an organic vapor cartridge.

General Hygiene Practices:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing immediately and wash before reuse.

Experimental Protocols and Procedures
The following are detailed methodologies for common laboratory procedures involving Linoleic
Acid-d4.

Preparation of Stock Solutions
Materials: Linoleic Acid-d4 (neat oil or in solvent), appropriate solvent (e.g., ethanol,

DMSO), amber glass vials, gas-tight syringe, analytical balance.

Procedure: a. Allow the Linoleic Acid-d4 vial to equilibrate to room temperature before

opening to prevent condensation of moisture. b. If working with the neat oil, accurately weigh

the required amount in a tared amber vial. c. Using a gas-tight syringe, add the desired
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volume of solvent to the vial to achieve the target concentration. d. Cap the vial tightly and

vortex briefly to ensure complete dissolution. e. Purge the headspace of the vial with an inert

gas (e.g., argon or nitrogen) before sealing to prevent oxidation. f. Store the stock solution at

-20°C in the dark. Minimize freeze-thaw cycles by preparing smaller aliquots for daily use.

Sample Preparation for LC-MS/MS Analysis (Internal
Standard Spiking)

Materials: Biological sample (e.g., plasma, tissue homogenate), Linoleic Acid-d4 stock

solution, extraction solvent (e.g., iso-octane), derivatization reagents (if necessary).

Procedure: a. To a known volume or weight of the biological sample, add a precise amount

of the Linoleic Acid-d4 internal standard stock solution early in the sample preparation

process to account for analyte loss during extraction. b. Lyse cells or homogenize tissue in

an appropriate solvent like methanol. c. Perform liquid-liquid extraction by adding an

immiscible organic solvent (e.g., iso-octane), vortexing, and centrifuging to separate the

layers. d. Transfer the organic layer containing the lipids to a clean tube. e. Dry the extract

under a gentle stream of nitrogen. f. If derivatization is required for improved

chromatographic performance or ionization efficiency, follow a validated protocol. A common

method involves conversion to fatty acid methyl esters (FAMEs) or pentafluorobenzyl (PFB)

esters. g. Reconstitute the dried, derivatized sample in a suitable solvent for LC-MS/MS

analysis.

Accidental Release and First Aid Measures
Accidental Release:

Small Spills: Absorb the spill with an inert material such as sand, diatomite, or universal

binders. Collect the absorbent material in a sealed container for proper disposal.

Large Spills (especially of flammable solutions): Evacuate the area immediately. Remove all

sources of ignition. Ventilate the area. Contain the spill if possible and absorb with a suitable

material.

First Aid:
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Storage, Stability, and Waste Disposal
Storage and Stability:

Store Linoleic Acid-d4 at -20°C in a tightly sealed container, preferably under an inert

atmosphere (argon or nitrogen) to prevent oxidation.

Protect from light by using amber vials or storing in a dark location.

The compound is stable for at least two years when stored under these conditions. Avoid

repeated freeze-thaw cycles.

Waste Disposal:

Dispose of Linoleic Acid-d4 and any contaminated materials as hazardous chemical waste

in accordance with local, state, and federal regulations.

Collect waste in clearly labeled, sealed containers. Do not mix with other waste streams.

Deuterated waste solvents should be kept separate from their non-deuterated counterparts

to avoid unnecessary and costly disposal procedures.

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste. The rinsed container can then be disposed of as regular

laboratory glass or plastic waste.
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate key biological pathways involving

linoleic acid and a typical experimental workflow for its analysis.
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Caption: Experimental workflow for the quantification of linoleic acid using Linoleic Acid-d4.
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Caption: Simplified pathway of linoleic acid lipid peroxidation.
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Caption: Linoleic acid metabolites as activators of PPAR signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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